Cas no 850420-87-0 (2-(4-chloro-3-fluorophenoxy)ethan-1-amine)

• Product Name: 2-(4-chloro-3-fluorophenoxy)ethan-1-amine
• CAS No: 850420-87-0
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• MDL: MFCD20724035
• CID: 5235180
• PubChem ID: 68676522
• Update Time: 2025-06-14

2-(4-chloro-3-fluorophenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(4-chloro-3-fluorophenoxy)-
• 2-(4-Chloro-3-fluorophenoxy)ethanamine
• 2-(4-chloro-3-fluorophenoxy)ethan-1-amine

• MDL： MFCD20724035
• Inchi： 1S/C8H9ClFNO/c9-7-2-1-6(5-8(7)10)12-4-3-11/h1-2,5H,3-4,11H2
• InChI Key： LHQNQQXCELLPDX-UHFFFAOYSA-N
• SMILES： C(N)COC1=CC=C(Cl)C(F)=C1

Additional information on 2-(4-chloro-3-fluorophenoxy)ethan-1-amine

Research Brief on 2-(4-chloro-3-fluorophenoxy)ethan-1-amine (CAS: 850420-87-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-(4-chloro-3-fluorophenoxy)ethan-1-amine (CAS: 850420-87-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 2-(4-chloro-3-fluorophenoxy)ethan-1-amine as a versatile intermediate in the synthesis of bioactive molecules. Its structure, featuring a chloro-fluorophenoxy moiety linked to an ethylamine chain, makes it an attractive scaffold for designing novel pharmacophores. Researchers have explored its utility in the development of CNS-active compounds, given its ability to cross the blood-brain barrier (BBB) and interact with neurotransmitter systems.

In a 2023 study published in the Journal of Medicinal Chemistry, a team of researchers investigated the compound's potential as a modulator of serotonin receptors. The study demonstrated that derivatives of 2-(4-chloro-3-fluorophenoxy)ethan-1-amine exhibited selective binding affinity for 5-HT2A and 5-HT2C receptors, suggesting its applicability in treating neuropsychiatric disorders such as depression and schizophrenia. The research employed molecular docking simulations and in vitro assays to validate these findings.

Another significant development involves the use of 2-(4-chloro-3-fluorophenoxy)ethan-1-amine in the synthesis of antimicrobial agents. A recent patent application (WO2023051234) disclosed its incorporation into novel quinolone derivatives, which showed potent activity against multidrug-resistant bacterial strains. The compound's halogenated phenoxy group was found to enhance membrane permeability, a critical factor in overcoming bacterial resistance mechanisms.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(4-chloro-3-fluorophenoxy)ethan-1-amine. A 2022 paper in Organic Process Research & Development described a scalable, green chemistry approach using catalytic hydrogenation, which improved yield and reduced environmental impact compared to traditional methods. This innovation is particularly relevant for industrial-scale pharmaceutical manufacturing.

The safety profile of 2-(4-chloro-3-fluorophenoxy)ethan-1-amine has also been a subject of recent investigation. Toxicological studies conducted in 2023 indicated that the compound exhibits favorable pharmacokinetic properties with low cytotoxicity in human cell lines at therapeutic concentrations. However, researchers noted the need for further in vivo studies to fully assess its long-term safety.

In conclusion, 2-(4-chloro-3-fluorophenoxy)ethan-1-amine (CAS: 850420-87-0) represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features, combined with recent breakthroughs in synthetic methodologies and biological evaluations, position it as a valuable tool for medicinal chemists. Future research directions may focus on expanding its therapeutic applications and further optimizing its pharmacological properties.